Cas no 1394970-92-3 (2-(tert-butoxycarbonylamino)-2-(1-methylpyrazol-4-yl)acetic acid)

• Product Name: 2-(tert-butoxycarbonylamino)-2-(1-methylpyrazol-4-yl)acetic acid
• CAS No: 1394970-92-3
• MF: C₁₁H₁₇N₃O₄
• MW: 255.270382642746
• MDL: MFCD19401000
• CID: 4593831
• PubChem ID: 64146240
• Update Time: 2025-05-21

2-(tert-butoxycarbonylamino)-2-(1-methylpyrazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-Butoxy)carbonyl]amino}-2-(1-methyl-1H-pyrazol-4-yl)acetic acid
• 2-((tert-Butoxycarbonyl)amino)-2-(1-methyl-1H-pyrazol-4-yl)acetic acid
• 2-((t-Butoxycarbonyl)amino)-2-(1-methyl-1H-pyrazol-4-yl)acetic acid
• 2-(tert-butoxycarbonylamino)-2-(1-methylpyrazol-4-yl)acetic acid
• 2-([(tert-Butoxy)carbonyl]amino)-2-(1-methyl-1h-pyrazol-4-yl)acetic acid
• MFCD19401000
• CS-0052086
• SB74584
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-(1-methylpyrazol-4-yl)acetic acid
• 2-(Boc-amino)-2-(1-methyl-4-pyrazolyl)acetic Acid
• 2-((t-Butoxycarbonyl)amino)-2-(1-methyl-1H-pyraZol-4-yl)acetic acid (Boc-DL-Gly(PyraZol-4-yl(1-Me))-OH)
• SY260291
• 1394970-92-3
• MFCD31743886
• (2R)-2-(tert-butoxycarbonylamino)-2-(1-methylpyrazol-4-yl)acetic acid
• (R)-2-(Boc-amino)-2-(1-methyl-4-pyrazolyl)acetic Acid
• F50594
• [(tert-butoxycarbonyl)amino](1-methylpyrazol-4-yl)acetic acid
• 2-((tert-Butoxycarbonyl)amino)-2-(1-methyl-1H-pyrazol-4-yl)aceticacid
• AKOS013464457
• 2-(Boc-amino)-2-(1-methyl-1H-pyrazol-4-yl)acetic acid
• SY324168
• AS-83770
• EN300-114990
• MFCD31743885
• SY344508
• (S)-2-(Boc-amino)-2-(1-methyl-4-pyrazolyl)acetic Acid

• MDL： MFCD19401000
• Inchi： 1S/C11H17N3O4/c1-11(2,3)18-10(17)13-8(9(15)16)7-5-12-14(4)6-7/h5-6,8H,1-4H3,(H,13,17)(H,15,16)
• InChI Key： NHJNTMKOTDIQMP-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C1C=NN(C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.12190603 g/mol
• Monoisotopic Mass: 255.12190603 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 93.4
• Molecular Weight: 255.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(tert-butoxycarbonylamino)-2-(1-methylpyrazol-4-yl)acetic acid

Comprehensive Overview of 2-(tert-butoxycarbonylamino)-2-(1-methylpyrazol-4-yl)acetic acid (CAS No. 1394970-92-3)

The compound 2-(tert-butoxycarbonylamino)-2-(1-methylpyrazol-4-yl)acetic acid (CAS No. 1394970-92-3) is a highly specialized chemical intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a 1-methylpyrazol-4-yl moiety, makes it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in peptide synthesis, medicinal chemistry, and bioconjugation techniques.

In recent years, the demand for Boc-protected amino acid derivatives like 2-(tert-butoxycarbonylamino)-2-(1-methylpyrazol-4-yl)acetic acid has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. This compound is often utilized in the synthesis of proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in degrader-based therapeutics. Its compatibility with solid-phase peptide synthesis (SPPS) and click chemistry further enhances its utility in modern drug development pipelines.

The 1-methylpyrazol-4-yl group in this molecule is particularly noteworthy, as pyrazole derivatives are known for their pharmacological activity and kinase inhibition properties. This structural feature aligns with current trends in cancer research and inflammatory disease treatment, where heterocyclic compounds play a pivotal role. Users searching for CAS 1394970-92-3 often seek information on its solubility, stability, and reactivity under various conditions, reflecting its importance in high-throughput screening and combinatorial chemistry.

From a synthetic perspective, 2-(tert-butoxycarbonylamino)-2-(1-methylpyrazol-4-yl)acetic acid is typically prepared via multistep organic synthesis, involving Boc protection of the amino group and subsequent coupling with 1-methylpyrazole derivatives. Its carboxylic acid functionality allows for further derivatization, making it a versatile intermediate for structure-activity relationship (SAR) studies. Laboratories frequently inquire about its purification methods, analytical characterization (e.g., HPLC, NMR), and storage recommendations to ensure optimal performance in downstream applications.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly alternatives for producing Boc-protected intermediates like this compound. Questions about catalyst efficiency, solvent selection, and waste reduction are increasingly common in scientific forums, highlighting the intersection of environmental responsibility and pharmaceutical innovation. The compound’s role in biocompatible materials and drug formulation also attracts attention from the biotechnology sector.

As the pharmaceutical industry shifts toward personalized medicine, the demand for tailored chemical building blocks such as 2-(tert-butoxycarbonylamino)-2-(1-methylpyrazol-4-yl)acetic acid is expected to grow. Its compatibility with automated synthesis platforms and machine learning-driven drug design further positions it as a critical component in next-generation therapeutic development. For those sourcing this compound, understanding its supply chain, regulatory compliance, and intellectual property landscape is equally important.

In summary, CAS 1394970-92-3 represents a convergence of chemical versatility and biomedical relevance, addressing key challenges in modern drug discovery. Its applications span from academic research to industrial-scale production, making it a subject of ongoing interest in scientific literature and patent filings. Future developments may focus on optimizing its synthetic routes and expanding its utility in emerging therapeutic modalities.